4-Cyclopropoxy-6-nitropicolinonitrile

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-nitropyridine-2-carbonitrile
• InChI: InChI=1S/C9H7N3O3/c10-5-6-3-8(15-7-1-2-7)4-9(11-6)12(13)14/h3-4,7H,1-2H2
• InChI Key: JFOANSIFUVWCAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)[N+](=O)[O-])C#N

Description

4-Cyclopropoxy-6-nitropicolinonitrile is a pyridine-based heterocyclic compound featuring a nitrile group at position 2, a cyclopropoxy substituent at position 4, and a nitro group at position 6. Its molecular structure combines electron-withdrawing (nitro, nitrile) and sterically constrained (cyclopropoxy) functionalities, which influence its physicochemical and reactive properties.

Preparation Methods

The synthesis of 4-Cyclopropoxy-6-nitropicolinonitrile typically involves multiple steps, starting from readily available precursorsThe reaction conditions often involve the use of strong acids and bases, as well as specific temperature controls to ensure the desired product is obtained .

Industrial production methods for this compound are not widely documented, but they likely follow similar synthetic routes with optimizations for scale-up, such as the use of continuous flow reactors and more efficient catalysts to improve yield and reduce production costs.

Chemical Reactions Analysis

4-Cyclopropoxy-6-nitropicolinonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products, depending on the reagents used.

Reduction: Reduction reactions typically involve the nitro group, converting it to an amine group under the influence of reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group or the nitro group is replaced by other functional groups.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and various nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-Cyclopropoxy-6-nitropicolinonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with specific properties, such as improved thermal stability and mechanical strength

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-nitropicolinonitrile is not fully understood, but it is believed to interact with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The cyclopropoxy group may also play a role in modulating the compound’s activity by influencing its binding to target molecules .

Comparison with Similar Compounds

Key Observations :

• Heterocyclic Core: The pyridine ring in nitropicolinonitriles offers distinct electronic effects compared to the pyrimidine core of the carboxylic acid derivative. Pyrimidines (with two nitrogen atoms) exhibit increased polarity and hydrogen-bonding capacity .
• The amino group in 6-Amino-5-nitropicolinonitrile may promote solubility in polar solvents .

Physicochemical and Reactivity Profiles

Property	4-Cyclopropoxy-6-nitropicolinonitrile	6-Amino-5-nitropicolinonitrile	2-Chloro-6-methylpyrimidine-4-carboxylic acid
Solubility	Low in water (hydrophobic cyclopropoxy)	Moderate (amino enhances polarity)	High in polar solvents (carboxylic acid)
Reactivity	Nitro reduction to amine; cyclopropoxy ring-opening under acidic conditions	Nitro and amino groups enable diazotization or coupling reactions	Carboxylic acid participates in salt/ester formation; chloro supports nucleophilic substitution
Thermal Stability	Moderate (nitro may decompose at high temps)	Likely stable due to amino group	High (carboxylic acid derivatives often stable)

Reactivity Insights :

• The nitrile group in picolinonitriles can act as a directing group in metal-catalyzed cross-coupling reactions.
• The carboxylic acid in the pyrimidine derivative enables salt formation, enhancing bioavailability in drug design .